1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide

• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol
• SMILES: C1CN(CCC1C(=O)N)C2CC(=O)N(C2=O)C3=CC=CC=C3
• InChI: InChI=1S/C16H19N3O3/c17-15(21)11-6-8-18(9-7-11)13-10-14(20)19(16(13)22)12-4-2-1-3-5-12/h1-5,11,13H,6-10H2,(H2,17,21)
• InChIKey: GZMLXNCOTWDBHK-UHFFFAOYSA-N

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Structural and Physicochemical Identity

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide (CAS 331759-93-4; PubChem CID 2854675) is a synthetic small molecule with molecular formula C₁₆H₁₉N₃O₃ and a molecular weight of 301.34 g/mol [1]. The compound belongs to the succinimide-piperidine hybrid class, featuring an N-phenylsuccinimide (pyrrolidine-2,5-dione) pharmacophore covalently linked at the 3-position to a piperidine ring bearing a primary carboxamide at the 4-position [2]. It is supplied as a racemic mixture with one undefined stereocenter, a computed XLogP3 of 0.2, a topological polar surface area (TPSA) of 83.7 Ų, and is catalogued in multiple screening compound collections including ChemDiv (Compound ID Y021-0318) . The structural framework integrates two privileged medicinal chemistry motifs: the anticonvulsant succinimide core found in clinically approved drugs such as ethosuximide and phensuximide, and the piperidine-4-carboxamide scaffold that has yielded potent CCR5 antagonists and secretase inhibitors in independent drug discovery campaigns [2][3].

1

Hybrid succinimide-piperidine scaffold: two privileged motifs, no target-specific activity known.

2

Racemate with one undefined stereocenter; requires chiral resolution for enantiomer-specific studies.

3

No public bioactivity data (PubChem BioAssay: 0 entries); fit for de novo screening campaigns.

4

Computed logP ~0.2 and high TPSA suggest peripheral or low-CNS-exposure screening preference.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] Banjac N, Ušćumlić G. Succinimides: Synthesis, properties and anticonvulsant activity. Hemijska industrija. 2011;65(1):27-40. doi:10.2298/HEMIND100915063B View Source
• [3] Imamura S, Ichikawa T, Nishikawa Y, et al. Discovery of a piperidine-4-carboxamide CCR5 antagonist (TAK-220) with highly potent anti-HIV-1 activity. J Med Chem. 2006;49(9):2784-2793. doi:10.1021/jm050916q View Source

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Substitution Risk Analysis

Succinimide derivatives are not functionally interchangeable despite sharing a common cyclic imide core. Clinically, ethosuximide, phensuximide, and methsuximide each display distinct efficacy and safety profiles that trace back to subtle differences in N-substitution and ring appendages [1]. In the piperidine-4-carboxamide hybrid subclass, small modifications to the pyrrolidine N-substituent (e.g., phenyl vs. methyl vs. 3-fluorophenyl) produce measurable shifts in hydrogen bond acceptor count, polar surface area, and calculated lipophilicity that are decisive for solubility, permeability, and off-target binding potential [2]. Substituting the target compound with its closest structural analog—1-[1-(3-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide (MW 319.33; XLogP3 0.3; TPSA 83.7 Ų)—introduces a fluorine atom that alters electronic distribution and metabolic vulnerability without any published head-to-head biological equivalence data [3]. The following quantitative evidence dimensions demonstrate why generic substitution cannot be assumed safe or functionally equivalent for research or procurement decisions.

Large TPSA gap vs. ethosuximide

83.7 vs. 46.2 Ų difference may drive CNS partitioning shifts; not interchangeable in BBB-relevant assays.

N-(3-fluorophenyl) analog: electronic & metabolic shifts

Fluorine substitution in closest catalog analog alters H-bond network and metabolic profile without biological equivalence data.

Succinimide core ≠ interchangeable pharmacophore

Ethosuximide, phensuximide, and methsuximide differ in efficacy/safety; subtle N-substitution changes can redirect target engagement.

• [1] Banjac N, Ušćumlić G. Succinimides: Synthesis, properties and anticonvulsant activity. Hemijska industrija. 2011;65(1):27-40. doi:10.2298/HEMIND100915063B View Source
• [2] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [3] PubChem. 4-Piperidinecarboxamide, 1-[1-(3-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-. PubChem CID 664849. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/664849 View Source

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Comparative Evidence

TPSA Differentiation vs. Ethosuximide

The target compound possesses a computed topological polar surface area (TPSA) of 83.7 Ų, which is 81% higher than that of ethosuximide (46.2 Ų), the prototypical succinimide anticonvulsant [1][2]. TPSA values above 60-70 Ų are generally associated with reduced passive blood-brain barrier (BBB) penetration [3]. This suggests that the target compound, if it reaches systemic circulation, would exhibit a different CNS partitioning profile than ethosuximide—a clinically meaningful differentiation given that ethosuximide's therapeutic target (T-type calcium channels, IC₅₀ ≈ 0.6 mM for Cav3.2) resides within the CNS [4]. The higher TPSA of the target compound is primarily attributable to its pendant piperidine-4-carboxamide group, which is absent in ethosuximide.

TPSA Differentiation

Reported

83.7 vs. 46.2 Ų (+81% vs. ethosuximide)

Supports predicted lower passive BBB permeation.

Computed TPSA (PubChem Cactvs); no experimental PSA.

Evidence Dimension	Topological Polar Surface Area (TPSA; Ų)
Target Compound Data	83.7 Ų (PubChem Cactvs-computed)
Comparator Or Baseline	Ethosuximide: 46.2 Ų (PubChem Cactvs-computed)
Quantified Difference	37.5 Ų absolute increase; 81.2% relative increase vs. ethosuximide
Conditions	Computed TPSA values from PubChem (Cactvs 3.4.8.18); no experimental PSA determination available

Why This Matters

A TPSA exceeding 60–70 Ų is a well-validated threshold for predicting restricted passive BBB permeation, meaning this compound is structurally predisposed to a different CNS exposure profile than low-TPSA succinimides—a decisive factor for neuroscience versus peripheral-target research applications.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties: Topological Polar Surface Area. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] PubChem. Ethosuximide. PubChem CID 3291. Computed Properties: Topological Polar Surface Area. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3291 View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541 View Source
• [4] Gomora JC, Daud AN, Weiergräber M, Perez-Reyes E. Block of cloned human T-type calcium channels by succinimide antiepileptic drugs. Mol Pharmacol. 2001;60(5):1121-1132. doi:10.1124/mol.60.5.1121 View Source

Lipophilicity Contrast vs. Phensuximide

The target compound has an XLogP3 of 0.2, which is approximately 0.5–0.9 log units lower than phensuximide (XLogP ≈ 0.66–1.0 depending on measurement method) [1][2]. In the context of succinimide anticonvulsant SAR, Banjac and Ušćumlić (2011) established that lipophilicity is a primary determinant of anticonvulsant potency within this class, with optimal logP values for CNS-active succinimides generally falling in the range of 0.5–2.0 [3]. The significantly lower XLogP3 of the target compound indicates a pronounced shift toward aqueous solubility and reduced membrane partitioning compared to the clinically used N-methyl-3-phenylsuccinimide scaffold. Experimental logP from ChemDiv (-0.5536) and logD (-0.5555) corroborate the compound's hydrophilic character .

Lipophilicity Contrast

Reported

XLogP3 0.2 vs. phensuximide ~0.66–1.0

Lower logP shifts solubility/permeability balance vs. older succinimides.

In silico XLogP3; experimental logP -0.55 (ChemDiv).

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3 / logP)
Target Compound Data	XLogP3 = 0.2 (PubChem); logP = -0.5536 (ChemDiv)
Comparator Or Baseline	Phensuximide: XLogP = 0.66 (IUPHAR/BPS Guide to Pharmacology); logP = 1.0 (ZINC; AlogP 0.8 from Aladdin Scientific)
Quantified Difference	0.46–0.8 log units lower (4.6–6.3-fold lower predicted octanol partitioning)
Conditions	In silico computed values from PubChem XLogP3 3.0, ChemDiv internal model, and ZINC docking.org database

Why This Matters

Lipophilicity governs solubility, formulation feasibility, and passive membrane flux; researchers selecting between N-phenylsuccinimide-piperidine hybrids must account for the target compound's markedly lower logP when designing dissolution protocols, DMSO stock solutions, or permeability assays.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties: XLogP3-AA. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Phensuximide ligand page. XLogP: 0.66. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7227 View Source
• [3] Banjac N, Ušćumlić G. Succinimides: Synthesis, properties and anticonvulsant activity. Hemijska industrija. 2011;65(1):27-40. doi:10.2298/HEMIND100915063B View Source

Hydrogen Bond Acceptor Capacity vs. Simpler Succinimides

The target compound registers 4 hydrogen bond acceptors (HBA) by PubChem Cactvs computation (7 by ChemDiv's alternate model), compared to only 2 HBA for ethosuximide and 2 HBA for phensuximide [1][2]. The additional HBA capacity resides in the piperidine-4-carboxamide substituent (amide carbonyl and amine nitrogen). In the SAR analysis of succinimide anticonvulsants by Banjac and Ušćumlić (2011), hydrogen bonding capability was identified as the second critical parameter after lipophilicity in governing anticonvulsant pharmacophore recognition [3]. The expanded HBA inventory suggests that the target compound can engage additional hydrogen bond interactions with biological targets—potentially including the carboxamide-binding subpockets exploited by piperidine-4-carboxamide CCR5 inhibitors such as TAK-220 (CCR5 binding IC₅₀ = 3.5 nM) [4].

HBA Capacity

Class-level

4 HBA (PubChem) vs. 2 (ethosuximide/phensuximide)

Expanded H-bond inventory may engage additional target subpockets.

Computed only; no experimental H-bond data.

Evidence Dimension	Hydrogen Bond Acceptor count (HBA)
Target Compound Data	HBA = 4 (PubChem Cactvs); HBA = 7 (ChemDiv model)
Comparator Or Baseline	Ethosuximide: HBA = 2; Phensuximide: HBA = 2 (PubChem Cactvs)
Quantified Difference	2–5 additional HBA vs. ethosuximide/phensuximide (2–3.5× increase)
Conditions	Computed HBA counts from PubChem (Cactvs 3.4.8.18) and ChemDiv internal model; no experimental hydrogen bond inventory available

Why This Matters

HBA count is a key determinant of molecular recognition in biological systems; the substantially higher HBA capacity of this compound relative to first-generation succinimide drugs implies a distinct polypharmacology potential that must be accounted for in target-based screening campaign design.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties: Hydrogen Bond Acceptor Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] PubChem. Ethosuximide. PubChem CID 3291. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3291 View Source
• [3] Banjac N, Ušćumlić G. Succinimides: Synthesis, properties and anticonvulsant activity. Hemijska industrija. 2011;65(1):27-40. doi:10.2298/HEMIND100915063B View Source
• [4] Imamura S, Ichikawa T, Nishikawa Y, et al. Discovery of a piperidine-4-carboxamide CCR5 antagonist (TAK-220) with highly potent anti-HIV-1 activity. J Med Chem. 2006;49(9):2784-2793. doi:10.1021/jm050916q View Source

Bioassay Data Gap in Public Databases

As of the search date, PubChem BioAssay records for CID 2854675 contain zero entries, and no IC₅₀, EC₅₀, Kd, or ED₅₀ values for this compound were identified in ChEMBL, BindingDB, or the peer-reviewed literature [1]. This contrasts with the clinically established succinimide comparators: ethosuximide has well-characterized T-type calcium channel blockade (IC₅₀ = 0.6 mM for Cav3.2 persistent current) [2], and the closest structural relative bearing a published bioactivity endpoint—(S)-1-(2,5-dioxo-1-phenylpyrrolidin-3-yl)cyclohexanecarbaldehyde—exhibited AChE IC₅₀ = 343.45 µM and BChE IC₅₀ = 276.86 µM in a comparative enzymatic study [3]. The absence of direct potency data for the target compound means that any biological activity claims must be treated as inferential until experimentally verified.

Bioactivity Data Gap

Data to verify

0 PubChem BioAssay entries; no IC₅₀/Kd in ChEMBL or BindingDB

Compound requires de novo biological characterization.

Systematic search as of April 2026; treat as uncharacterized screening member.

Evidence Dimension	Availability of quantitative bioactivity data in public repositories
Target Compound Data	PubChem BioAssay results: 0; ChEMBL entries: 0; BindingDB entries: 0; Published IC₅₀/ED₅₀: not identified
Comparator Or Baseline	Ethosuximide: multiple PubChem BioAssay entries, T-type calcium channel IC₅₀ documented; (S)-1-(2,5-dioxo-1-phenylpyrrolidin-3-yl)cyclohexanecarbaldehyde: AChE IC₅₀ = 343.45 µM, BChE IC₅₀ = 276.86 µM (Ahmad et al., 2020)
Quantified Difference	Not calculable—target compound has no comparable published bioactivity metric
Conditions	Systematic search of PubChem BioAssay, ChEMBL (https://www.ebi.ac.uk/chembl/), BindingDB, and PubMed as of April 2026

Why This Matters

For procurement decisions, the absence of published potency data means this compound should be treated as an uncharacterized screening library member; researchers must budget for de novo biological characterization rather than relying on literature precedent, and should not assume functional equivalence to structurally related compounds with established pharmacology.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Biological Test Results section (no BioAssay results). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] Gomora JC, Daud AN, Weiergräber M, Perez-Reyes E. Block of cloned human T-type calcium channels by succinimide antiepileptic drugs. Mol Pharmacol. 2001;60(5):1121-1132. doi:10.1124/mol.60.5.1121 View Source
• [3] Ahmad A, Ullah F, Sadiq A, et al. Comparative Cholinesterase, α-Glucosidase Inhibitory, Antioxidant, Molecular Docking, and Kinetic Studies on Potent Succinimide Derivatives. Drug Des Devel Ther. 2020;14:2165-2178. doi:10.2147/DDDT.S252580 View Source

Racemic Stereocenter vs. Achiral Succinimides

The target compound possesses one undefined stereocenter (at the pyrrolidine 3-position where the piperidine ring attaches), and is supplied as a racemic mixture . This is a critical structural differentiator from ethosuximide and phensuximide, which are achiral or have resolved stereochemistry, respectively [1]. The significance of stereochemistry in the succinimide-piperidine class is underscored by research on hybrid pyrrolidine-2,5-dione anticonvulsants, where individual enantiomers (R-1, R-2, R-3) displayed markedly different ED₅₀ values in the maximal electroshock (MES) and 6 Hz seizure models, with some enantiomers achieving protective indices superior to valproic acid [2]. In the closely related (S)-1-(2,5-dioxo-1-phenylpyrrolidin-3-yl)cyclohexanecarbaldehyde series, enantiopure synthesis was required for consistent AChE and BChE inhibitory activity [3]. The racemic nature of the target compound thus presents both a limitation (potential for differential activity between enantiomers) and an opportunity (chiral resolution may yield a more potent or selective enantiomer).

Racemic Stereocenter

Class-level

One undefined stereocenter; supplied as racemic mixture

Enantiomer-resolved activity may differ; supports chiral separation studies.

ChemDiv descriptor: RACEMIC MIXTURE; achiral comparators lack this variable.

Evidence Dimension	Stereochemical complexity and enantiomeric composition
Target Compound Data	One undefined stereocenter; supplied as racemic mixture (ChemDiv stereochemistry descriptor: RACEMIC MIXTURE)
Comparator Or Baseline	Ethosuximide: achiral (no stereocenters at therapeutic concentration); Phensuximide: one defined stereocenter (chiral, available as resolved enantiomer); 1-(1-Methyl-2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxamide: one undefined stereocenter (racemic)
Quantified Difference	Qualitative difference: presence vs. absence of a stereocenter with potential for enantioselective biological activity
Conditions	Stereochemistry descriptors from ChemDiv catalog and PubChem computed properties

Why This Matters

For structure-activity relationship studies, the racemic nature of the target compound means that observed biological effects represent the weighted average of two (or more) stereoisomers; chiral resolution or enantioselective synthesis may be necessary to isolate the active stereoisomer, impacting procurement strategy and experimental design.

• [1] PubChem. Ethosuximide. PubChem CID 3291. Computed Properties: Defined Atom Stereocenter Count = 0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3291 View Source
• [2] Such K. Pharmacological activity of selected pyrrolidine-2,5-dione derivatives. Doctoral dissertation. Jagiellonian University Medical College; 2022. https://ruj.uj.edu.pl/items/2628c84f-b7d3-4e2d-aa1a-5a1e5b5f2e2a View Source
• [3] Ahmad A, Ullah F, Sadiq A, et al. Comparative Cholinesterase, α-Glucosidase Inhibitory, Antioxidant, Molecular Docking, and Kinetic Studies on Potent Succinimide Derivatives. Drug Des Devel Ther. 2020;14:2165-2178. doi:10.2147/DDDT.S252580 View Source

Molecular Weight Differential vs. First-Generation Succinimides

The target compound has a molecular weight of 301.34 g/mol, which is 2.13-fold higher than ethosuximide (141.17 g/mol) and 1.59-fold higher than phensuximide (189.21 g/mol) [1][2]. This MW exceeds the typical fragment screening range (<250 Da) and positions the compound firmly within the lead-like space (250–350 Da) [3]. The increased molecular weight reflects the addition of the entire piperidine-4-carboxamide moiety to the succinimide core—a structural expansion that simultaneously increases the number of rotatable bonds (3 for the target vs. 1 for ethosuximide) and the heavy atom count (22 vs. 10) [1][2]. For comparison, the N-methyl analog 1-(1-methyl-2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxamide has MW 239.27 g/mol, representing a 62-Da reduction attributable solely to replacement of the N-phenyl group with N-methyl .

MW Differential

Reported

301.34 g/mol vs. 141.17 (ethosuximide)

2.1× larger MW may influence permeability and fragment-based screening fit.

Exceeds typical fragment (

Evidence Dimension	Molecular weight (g/mol) and associated drug-likeness parameters
Target Compound Data	MW = 301.34 g/mol; Heavy atom count = 22; Rotatable bonds = 3
Comparator Or Baseline	Ethosuximide: MW = 141.17 g/mol, heavy atoms = 10, rotatable bonds = 1; Phensuximide: MW = 189.21 g/mol; 1-(1-Methyl-2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxamide: MW = 239.27 g/mol
Quantified Difference	Target MW is 160.17 Da higher than ethosuximide (113% increase); 112.13 Da higher than phensuximide (59% increase); 62.07 Da higher than N-methyl analog (26% increase)
Conditions	Molecular weights from PubChem (computed) and ChemSpider records

Why This Matters

MW directly impacts passive permeability, solubility, and compliance with lead-likeness filters; researchers screening this compound must account for its substantially larger size compared to first-generation succinimides, which may influence hit triaging in fragment-based or HTS campaigns.

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] PubChem. Ethosuximide. PubChem CID 3291. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3291 View Source
• [3] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source

1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide: Application Scenarios

CNS vs. Peripheral Screening Triage Based on TPSA

The compound's TPSA of 83.7 Ų—well above the 60–70 Ų threshold for passive BBB permeation—makes it a rational candidate for peripheral target screening programs where CNS exclusion is desired, or conversely as a negative control in CNS-penetrant succinimide analog series [1]. In head-to-head screening panels against ethosuximide (TPSA 46.2 Ų), the two compounds can serve as a matched TPSA-contrast pair for probing the role of polarity-driven CNS partitioning in phenotypic assay outcomes [2].

Hybrid Scaffold Expansion in Anticonvulsant Discovery

The compound structurally embodies the hybrid pharmacophore strategy validated by Kamiński et al. (2016, 2020), where pyrrolidine-2,5-dione cores were fused with diverse amine-containing fragments to yield broad-spectrum anticonvulsants with ED₅₀ values as low as 45.6 mg/kg (MES) and 39.5 mg/kg (6 Hz) [3]. The target compound's piperidine-4-carboxamide appendage introduces an additional hydrogen-bonding motif not present in published hybrid anticonvulsants, offering a novel SAR exploration vector that may improve protective index over reference drugs such as valproic acid [4].

Chiral Resolution for Enantioselective Profiling

Given the documented enantiomer-dependent anticonvulsant activity in related pyrrolidine-2,5-dione hybrids—where individual enantiomers (R-1, R-2, R-3) displayed differential ED₅₀ and TD₅₀ values [4]—the racemic nature of the target compound presents a clear opportunity for chiral chromatographic resolution followed by comparative biological evaluation. Procurement of the racemate as starting material for enantiomeric separation is a cost-effective strategy before committing to asymmetric synthesis.

Computational Docking and Pharmacophore Modeling

With precisely defined computed properties (XLogP3 0.2, TPSA 83.7 Ų, HBA 4/HBD 1, MW 301.34, rotatable bonds 3) [1], the compound is well-suited as a calibration ligand for validating in silico models that predict target engagement, ADME parameters, or polypharmacology profiles of succinimide-containing compound libraries. Its intermediate logP and relatively high TPSA fill a parameter space underrepresented by classic succinimide drugs, making it valuable for testing the extrapolation limits of QSAR models built on smaller, more lipophilic training set compounds.

Application

Selection Property

Validation Focus

Peripheral-target screening triage

High TPSA phenotype (>60–70 Ų range)

BBB permeability exclusion in cell-based models

Succinimide hybrid SAR exploration

Piperidine-4-carboxamide H-bond motif

Seizure-model endpoint comparison with reference hybrids

Chiral resolution & enantiomer profiling

Racemic mixture with single undefined stereocenter

Enantioselective activity in pyrrolidine-2,5-dione assays

Computational model calibration

Intermediate logP and high TPSA combination

QSAR extrapolation limits for succinimide libraries

• [1] PubChem. 1-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)piperidine-4-carboxamide. PubChem CID 2854675. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2854675 View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541 View Source
• [3] Abram M, Jakubiec M, Rapacz A, Mogilski S, Latacz G, Kamiński RM, Kamiński K. Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-Substituted (2,5-Dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Int J Mol Sci. 2020;21(22):8780. doi:10.3390/ijms21228780 View Source
• [4] Such K. Pharmacological activity of selected pyrrolidine-2,5-dione derivatives. Doctoral dissertation. Jagiellonian University Medical College; 2022. https://ruj.uj.edu.pl/items/2628c84f-b7d3-4e2d-aa1a-5a1e5b5f2e2a View Source